6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine

• Molecular Formula: C7H3F2IN2
• Molecular Weight: 280.01 g/mol
• IUPAC Name: 6,8-difluoro-1-iodoimidazo[1,5-a]pyridine
• InChI: InChI=1S/C7H3F2IN2/c8-4-1-5(9)6-7(10)11-3-12(6)2-4/h1-3H
• InChI Key: NWXCJSPMKHNIGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N=CN2C=C1F)I)F

Description

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine is a heterocyclic compound with the molecular formula C7H3F2IN2 and a molecular weight of 280.01 g/mol . This compound belongs to the imidazo[1,5-A]pyridine family, which is known for its valuable applications in organic synthesis and pharmaceutical chemistry . The presence of fluorine and iodine atoms in its structure makes it a unique and versatile building block for various chemical reactions and applications.

Preparation Methods

The synthesis of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine typically involves the functionalization of imidazo[1,5-A]pyridine derivatives. One common method includes the use of transition metal catalysis, metal-free oxidation, and photocatalysis strategies . The reaction conditions often involve the use of specific reagents and catalysts to achieve the desired functionalization. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom in the compound can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Radical Reactions: The compound can undergo radical reactions, which are facilitated by transition metal catalysis or photocatalysis.

Common reagents used in these reactions include transition metal catalysts, oxidizing agents, and reducing agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine has a wide range of scientific research applications, including:

Chemistry: It serves as a valuable building block for the synthesis of various heterocyclic compounds and derivatives.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the development of bioactive compounds.

Industry: The compound is used in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism of action of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine involves its interaction with specific molecular targets and pathways. The presence of fluorine and iodine atoms enhances its reactivity and allows it to participate in various chemical and biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine can be compared with other similar compounds, such as:

Imidazo[1,2-a]pyridines: These compounds share a similar core structure but differ in the position and type of substituents.

Pyrazolo[1,5-a]pyrimidines: These compounds have a similar heterocyclic structure and are used in various optical and biological applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.